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Compound of Interest

Compound Name: 1,1,2-Trichlorotrifluoroethane

Cat. No.: B165192

Technical Support Center: 1,1,2-
Trichlorotrifluoroethane

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe storage and handling of 1,1,2-Trichlorotrifluoroethane
to maintain its purity for experimental use.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of 1,1,2-
Trichlorotrifluoroethane, helping to identify the root cause and suggesting corrective actions.
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Observed Issue

Potential Cause

Recommended Action

Discoloration (yellowish tint)

Photo-degradation due to

exposure to light.

1. Immediately transfer the
solvent to an amber glass or
other UV-blocking container. 2.
Store in a dark environment,
such as a cabinet. 3. Verify
purity using the provided Gas
Chromatography protocol

before use.

Presence of particulate matter

- Corrosion of an improper
storage container (e.g.,
aluminum, galvanized steel).[1]
- Introduction of contaminants
from the laboratory

environment.

1. Do not use the solvent. 2.
Safely dispose of the
contaminated batch according
to institutional guidelines. 3.
Review storage container
compatibility; use only
recommended materials such

as polyethylene or

polypropylene.[1]

Unexpected experimental

results or reaction by-products

- Contamination with
incompatible materials (e.g.,
strong acids, bases, oxidizing
agents, or finely powdered
metals).[2] - Gradual

degradation of the solvent.

1. Cease use of the current
solvent batch. 2. Verify the
purity of a new, unopened
container of 1,1,2-
Trichlorotrifluoroethane. 3.
Review all handling and
storage procedures to prevent

cross-contamination.

Cloudy or hazy appearance

Absorption of moisture from
the atmosphere due to

improper sealing.

1. Ensure container caps are
securely tightened after each
use. 2. Store in a dry
environment. Consider using
desiccants in the storage area.
3. Purity should be checked
before use.
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Frequently Asked Questions (FAQSs)

Q1: What are the ideal storage conditions for maintaining the purity of 1,1,2-
Trichlorotrifluoroethane?

Al: To maintain purity, 1,1,2-Trichlorotrifluoroethane should be stored in a cool, dry, and well-
ventilated area, away from direct sunlight and sources of heat or ignition.[2][3] The storage
container should be tightly sealed to prevent the ingress of moisture and other atmospheric
contaminants.[1][3]

Q2: What materials should be avoided for storing 1,1,2-Trichlorotrifluoroethane?

A2: Avoid using containers made of aluminum or galvanized steel.[1] Also, ensure that the
solvent does not come into contact with alkali metals, finely divided metals (like aluminum,
magnesium, and zinc), strong bases, and strong oxidizing agents, as these can cause vigorous
reactions.[4]

Q3: Can | store 1,1,2-Trichlorotrifluoroethane in a standard laboratory refrigerator?

A3: Yes, storage in a refrigerator is acceptable and can help maintain stability, provided it is a
laboratory-grade refrigerator designed for flammable materials if local regulations require it,
even though 1,1,2-Trichlorotrifluoroethane itself is not flammable. Ensure the container is
tightly sealed to prevent condensation and absorption of moisture.

Q4: What are the signs of degradation or contamination of 1,1,2-Trichlorotrifluoroethane?

A4: Visual indicators of degradation or contamination can include discoloration (developing a
yellowish tint), the appearance of cloudiness or haze, or the presence of any particulate matter.
[1] Any unexpected odors may also indicate contamination.

Q5: What happens if 1,1,2-Trichlorotrifluoroethane is exposed to high temperatures or UV
light?

A5: Exposure to high temperatures or UV radiation can cause decomposition, leading to the
formation of hazardous substances such as hydrogen chloride, hydrogen fluoride, and
phosgene.[5] This will compromise the purity and safety of the material.
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Q6: How does moisture affect the purity of 1,1,2-Trichlorotrifluoroethane?

A6: While generally stable, prolonged contact with moisture can potentially lead to the
formation of acidic byproducts, which can affect experimental outcomes. It is crucial to keep the
storage container tightly sealed.[1]

Experimental Protocol: Purity Analysis by Gas
Chromatography

This protocol outlines a method for determining the purity of 1,1,2-Trichlorotrifluoroethane
using Gas Chromatography with a Flame lonization Detector (FID).

1. Objective: To quantify the purity of a 1,1,2-Trichlorotrifluoroethane sample and identify the
presence of any volatile impurities.

2. Materials and Equipment:

e Gas Chromatograph (GC) with a Flame lonization Detector (FID)
e Capillary column (e.g., DB-Wax or similar)

e Helium (carrier gas), Hydrogen (FID), and Air (FID)

e Autosampler or manual syringe

o Sample vials with septa

e 1,1,2-Trichlorotrifluoroethane sample to be analyzed

e High-purity 1,1,2-Trichlorotrifluoroethane reference standard

3. GC-FID Parameters:
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Parameter Setting

Inlet Temperature 250 °C

Injection Volume 1pL

Split Ratio 50:1

Carrier Gas Helium

Flow Rate 1.5 mL/min (constant flow)

Oven Program

Initial: 40 °C, hold for 5 min Ramp: 10 °C/min to
150 °C, hold for 2 min

Detector Flame lonization Detector (FID)
Detector Temperature 300 °C

Hydrogen Flow 30 mL/min

Air Flow 300 mL/min

Makeup Gas (Helium) 25 mL/min

. Procedure:

Prepare the GC-FID system according to the parameters in the table above.

Run a blank (e.g., high-purity hexane) to ensure the system is clean.

Inject the high-purity 1,1,2-Trichlorotrifluoroethane reference standard to establish the

retention time of the main peak.

Inject the 1,1,2-Trichlorotrifluoroethane sample to be analyzed.

Collect the chromatogram for a total run time of approximately 20 minutes.

. Data Analysis:

Identify the main peak corresponding to 1,1,2-Trichlorotrifluoroethane based on the

retention time from the reference standard.
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« |dentify any additional peaks as impurities.
e Calculate the area of all peaks in the chromatogram.

o Determine the purity of the sample by calculating the percentage of the area of the main
peak relative to the total area of all peaks. Purity (%) = (Area of 1,1,2-
Trichlorotrifluoroethane Peak / Total Area of All Peaks) x 100

Visualizations
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Purity Issue Suspected

Visual Inspection of Sample

Check for clarity

Discoloration / Cloudiness?

Particulates Present? Exposure to Light/Moisture?

Review Storage Conditions Yes

Improve Storage (Dark, Dry)

Improper Container (e.g., Aluminum)?

For future use

Replace with Appropriate Container (e.g., Amber Glass, PE)

Perform GC Purity Analysis

Use with Caution After Purity Check

Click to download full resolution via product page

Caption: Troubleshooting workflow for purity issues.
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1,1,2-Trichlorotrifluoroethane
1
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Caption: Degradation pathways of 1,1,2-Trichlorotrifluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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